![molecular formula C24H19FN2O2 B2775704 2-{4-[(3-Fluorobenzyl)oxy]phenyl}-4-(4-methoxyphenyl)pyrimidine CAS No. 477862-65-0](/img/structure/B2775704.png)
2-{4-[(3-Fluorobenzyl)oxy]phenyl}-4-(4-methoxyphenyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound includes a pyrimidine ring substituted with two phenyl rings, one of which is further substituted with a methoxy group and the other with a fluorobenzyl group.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound could be analyzed using various spectroscopic techniques, such as 1H-NMR and 13C-NMR . The fluorescence characteristics of related compounds have also been calculated through density functional theory (DFT) and time-dependent DFT (TDDFT) .Scientific Research Applications
1. Biological and Larvicidal Activities
Research has explored the synthesis of derivatives of pyrimidine, including those structurally similar to the compound , to evaluate their biological activities. For instance, a study synthesized a series of fluorine-substituted pyrimidine derivatives to assess their larvicidal activity. Compounds with mild electron-withdrawing groups, such as fluorine, exhibited significant activity, highlighting the potential of these derivatives in biological applications (Gorle et al., 2016).
2. Antitumor Activities
The antitumor properties of pyrimidine derivatives have been a subject of interest. A particular study synthesized new pyrimidine derivatives and tested them against various cancer cell lines, discovering significant antitumor activities in some compounds. This research indicates the therapeutic potential of pyrimidine derivatives in oncology (Raić-Malić et al., 2000).
3. Antiviral and Anti-Inflammatory Properties
Studies have also been conducted on the antiviral properties of pyrimidine derivatives. One such research synthesized pyrimidine and fused pyrimidine derivatives, assessing their anti-avian influenza virus activity. Although these specific compounds did not show antiviral activity, the research contributes to the broader understanding of the potential antiviral properties of pyrimidine derivatives (Mahmoud et al., 2011). Additionally, pyrimidine derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities, with some showing promising results (Muralidharan et al., 2019).
Mechanism of Action
Safety and Hazards
While specific safety and hazard data for this compound is not available, general precautions for handling similar compounds include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
Future Directions
properties
IUPAC Name |
2-[4-[(3-fluorophenyl)methoxy]phenyl]-4-(4-methoxyphenyl)pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19FN2O2/c1-28-21-9-5-18(6-10-21)23-13-14-26-24(27-23)19-7-11-22(12-8-19)29-16-17-3-2-4-20(25)15-17/h2-15H,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSSPVPVVEBZOQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC(=NC=C2)C3=CC=C(C=C3)OCC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{4-[(3-Fluorobenzyl)oxy]phenyl}-4-(4-methoxyphenyl)pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.